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Compound of Interest

Compound Name: (Rac)-Pregabalin-d10

Cat. No.: B12404528 Get Quote

An In-depth Technical Guide to (Rac)-Pregabalin-d10: Chemical Properties and Structure

Introduction
(Rac)-Pregabalin-d10 is a deuterated isotopologue of Pregabalin, a pharmaceutical agent

widely used for treating neuropathic pain, epilepsy, and generalized anxiety disorder.[1] As a

racemic mixture, it contains equal proportions of the (R)- and (S)-enantiomers.[2] The strategic

replacement of ten hydrogen atoms with deuterium, a stable isotope of hydrogen, makes

(Rac)-Pregabalin-d10 an invaluable tool in pharmacokinetic and metabolic studies.[1][2] Its

increased molecular weight allows it to be distinguished from the non-deuterated form in

analytical techniques like mass spectrometry, serving as an excellent internal standard for

quantitative assays.[2] This guide provides a comprehensive overview of the chemical

properties, structure, synthesis, and analytical applications of (Rac)-Pregabalin-d10.

Chemical Properties and Structure
(Rac)-Pregabalin-d10's core structure is based on Pregabalin, a gamma-aminobutyric acid

(GABA) analog.[1] The key modification is the substitution of ten hydrogen atoms with

deuterium.[2] This isotopic labeling slightly increases the molecular mass compared to the

parent compound, which can influence its physical properties.[2]
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The chemical structure of (Rac)-Pregabalin-d10 is 3-(aminomethyl)-5-methylhexanoic acid,

with deuterium atoms incorporated at specific positions.[2] The IUPAC name, 3-

(aminomethyl)-3,4,4,5,6,6,6-heptadeuterio-5-(trideuteriomethyl)hexanoic acid, specifies the

locations of the ten deuterium atoms.[3] This strategic placement ensures the compound's

stereochemical integrity is maintained.[2]

Quantitative Data Summary
The key chemical and physical properties of (Rac)-Pregabalin-d10 are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₇D₁₀NO₂ [4][5]

Molecular Weight 169.29 g/mol [2][3][4][5]

CAS Number 2747917-76-4 [2][3][4]

IUPAC Name

3-(aminomethyl)-3,4,4,5,6,6,6-

heptadeuterio-5-

(trideuteriomethyl)hexanoic

acid

[3]

InChI

InChI=1S/C8H17NO2/c1-

6(2)3-7(5-9)4-8(10)11/h6-7H,3-

5,9H2,1-2H3,

(H,10,11)/i1D3,2D3,3D2,6D,7D

[2][3]

InChIKey
AYXYPKUFHZROOJ-

ZVKOAREQSA-N
[3]

SMILES

[2H]C([2H])([2H])C([2H])

(C([2H])([2H])[2H])C([2H])

([2H])C([2H])(CC(=O)O)CN

[3]

Isotope Atom Count 10 [2]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Rotatable Bond Count 5 [3]

Exact Mass 169.188696244 Da [3]

XLogP3-AA -1.6 [3]

Physical Properties

Specific data for boiling and

melting points are currently

unpublished.[2]
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The synthesis and analysis of (Rac)-Pregabalin-d10 involve specialized techniques to ensure

high isotopic purity and accurate characterization.

Synthesis and Deuterium Incorporation
The synthesis of (Rac)-Pregabalin-d10 is typically achieved through established deuteration

methods applied to Pregabalin precursors.[2] Common synthetic strategies include:

Catalytic Hydrogen-Deuterium Exchange: This method involves the use of deuterium gas

(D₂) and a catalyst, such as palladium, to replace specific hydrogen atoms with deuterium.[2]

Use of Deuterated Reagents: Incorporating deuterium-enriched reagents at key steps of the

synthesis is another effective approach.[1][2] For instance, using deuterated lithium

aluminum deuteride or CD₃I in alkylation reactions can introduce deuterium into the

molecule.[1][2]

These methods are designed to achieve high isotopic purity, often exceeding 98%, which is

crucial for minimizing kinetic isotope effects that could otherwise interfere with pharmacokinetic

data.[2]

Analytical Validation
Post-synthesis, the successful incorporation of deuterium and the overall purity of the

compound are verified using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR spectra are used to confirm the

positions of deuterium atoms by observing the reduction or absence of proton signals at the

expected chemical shifts.

Mass Spectrometry (MS): MS is employed to confirm the molecular weight of (Rac)-
Pregabalin-d10, ensuring it matches the expected value for the deuterated compound.[2]

Applications in Research
(Rac)-Pregabalin-d10 is primarily used as an internal standard in quantitative assays for the

determination of Pregabalin levels in biological samples.[2]
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Quantitative Analysis using LC-MS/MS
In Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) workflows, (Rac)-
Pregabalin-d10's distinct mass-to-charge ratio (m/z) allows it to be clearly differentiated from

the non-deuterated Pregabalin.[2] By spiking a known quantity of the deuterated standard into

a biological sample (e.g., plasma or serum), researchers can accurately quantify the

concentration of endogenous Pregabalin.[2] This method significantly improves the precision

and accuracy of the assay by correcting for variations in sample preparation and instrument

response.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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